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Compound of Interest

Compound Name: 4-Bromophenetole

Cat. No.: B047170 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide on the safe handling, storage, and

emergency procedures for 4-Bromophenetole (CAS No: 588-96-5). The information compiled

is derived from multiple safety data sheets (SDS) and chemical databases to ensure a

comprehensive overview for laboratory and drug development personnel.

Chemical Identification and Properties
4-Bromophenetole, also known as 4-Bromophenyl ethyl ether or 1-Bromo-4-ethoxybenzene,

is a versatile organic compound used as a key intermediate in the synthesis of

pharmaceuticals, agrochemicals, and specialty chemicals.[1][2][3] Its utility in organic synthesis

stems from the reactivity of its structure, which features a bromine atom and an ethoxy group

on a benzene ring.[3]
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Identifier Value

Chemical Name 4-Bromophenetole[2]

Synonyms
4-Bromophenyl ethyl ether, p-Bromophenetole,

1-Bromo-4-ethoxybenzene[2][4][5]

CAS Number 588-96-5[2][4]

Molecular Formula C₈H₉BrO[1][2]

Molecular Weight 201.06 g/mol [1]

Appearance Clear, colorless to light yellow/red liquid[1][5]

Physical and Chemical Properties Value

Melting Point 4 °C / 39.2 °F[4]

Boiling Point 233 °C / 451.4 °F @ 760 mmHg[4]

Density 1.407 g/mL at 25 °C[1]

Flash Point 103 °C / 217.4 °F (closed cup)[4]

Refractive Index (n20/D) 1.551[1]

Odor Odorless[4]

Storage Temperature
Room Temperature, in a dry, cool, and well-

ventilated area[1][3][6]

Hazard Identification and GHS Classification
4-Bromophenetole is classified as a hazardous substance that requires careful handling to

avoid adverse health effects. The primary hazards are irritation to the skin, eyes, and

respiratory system.[7][8]
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GHS Classification Hazard Class & Category Hazard Statement

Skin Corrosion/Irritation Skin Irrit. 2 H315: Causes skin irritation[7]

Serious Eye Damage/Eye

Irritation
Eye Irrit. 2 / 2A

H319: Causes serious eye

irritation[7]

Specific Target Organ Toxicity

(Single Exposure)
STOT SE 3

H335: May cause respiratory

irritation[7]

GHS Pictogram:

alt text

Signal Word: Warning[2][7]

Experimental Protocols: Safe Handling and
Emergency Procedures
Adherence to strict protocols is essential for minimizing risk.

Engineering Controls: All work involving 4-Bromophenetole must be conducted in a certified

chemical fume hood to minimize inhalation exposure.[9] Ensure eyewash stations and safety

showers are unobstructed and readily accessible.[4]

Personal Protective Equipment (PPE): Wear appropriate PPE at all times. See Table 3 for

detailed recommendations.

Dispensing: When handling the liquid, add it slowly to prevent splashing. Keep containers

tightly sealed when not in use.[6][9]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[4] Do not eat, drink,

or smoke in the laboratory area.[10] Remove contaminated clothing and wash it before

reuse.[6]

Avoidance: Avoid breathing vapors or mists.[4] Avoid contact with skin, eyes, and clothing.[6]
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Activity
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Weighing/Dispen

sing

Safety goggles

with side-shields

(conforming to

EN166 or NIOSH

standards)[8]

Chemical-

impermeable

gloves (e.g.,

Nitrile rubber)[8]

[9]

Standard, fully-

buttoned lab

coat[9]

Not required if

handled within a

certified chemical

fume hood.[2]

Preparing

Solutions

Safety goggles

and face shield if

splashing is

likely[9]

Double-layered

nitrile gloves or

heavy-duty

neoprene/butyl

gloves[9]

Chemical-

resistant lab coat

or apron over a

standard lab

coat[8]

All operations

should be

conducted within

a chemical fume

hood.[8]

Spill Cleanup

Tightly fitting

safety goggles

and face

shield[8]

Heavy-duty,

chemical-

resistant

gloves[8]

Full-face

respirator with

appropriate

cartridges for

organic vapors[8]

Chemical-

resistant suit or

apron[8]

Evacuation & Ventilation: Evacuate non-essential personnel from the immediate area.

Ensure adequate ventilation.

PPE: Don the appropriate PPE for spill cleanup as detailed in Table 3.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[11]

Absorption: Soak up the spill with an inert absorbent material (e.g., sand, silica gel, universal

binder).[4]

Collection: Carefully sweep or shovel the absorbed material into a suitable, closed container

for disposal.[4]

Decontamination: Decontaminate the spill area and all tools used with an appropriate

solvent, followed by washing with soap and water.
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Disposal: Dispose of the waste container and contaminated materials through an approved

waste disposal plant.[4]

First-Aid and Fire-Fighting Measures
Immediate and appropriate action is critical in the event of an exposure or fire.

Exposure Route First-Aid Measures

Inhalation

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing. If the

person feels unwell, call a POISON CENTER or

doctor.[4]

Skin Contact

Immediately wash off with plenty of soap and

water while removing all contaminated clothing

and shoes. If skin irritation occurs, seek medical

advice.[4]

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes, holding the eyelids open.[4][9]

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical attention.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Drink plenty of water; if

possible, drink milk afterward. Seek immediate

medical assistance.[2][4]
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Fire-Fighting Aspect Guideline

Suitable Extinguishing Media
Water spray, carbon dioxide (CO₂), dry

chemical, or alcohol-resistant foam.[4][12]

Unsuitable Extinguishing Media No information available.[4][12]

Hazardous Combustion Products

Thermal decomposition can release irritating

gases and vapors, including carbon monoxide

(CO), carbon dioxide (CO₂), and hydrogen

halides.[4]

Protective Equipment

As in any fire, wear a self-contained breathing

apparatus (SCBA) with pressure-demand

(MSHA/NIOSH approved or equivalent) and full

protective gear.[4][12]

Stability, Storage, and Disposal
Parameter Guideline

Chemical Stability
Stable under recommended storage conditions.

[11]

Incompatible Materials Strong oxidizing agents.[4][12]

Hazardous Reactions None under normal processing.[4]

Hazardous Polymerization No information available.[4]

Storage Conditions

Keep containers tightly closed in a dry, cool, and

well-ventilated place.[6][12] Keep the product

and empty containers away from heat and

sources of ignition.[4]

Disposal

Disposal of this chemical and its containers

must be done in accordance with local, state,

and federal regulations. Contact a licensed

professional waste disposal service.[11]

Dispose of as unused product.[11]
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Visualized Workflows and Protocols
To aid in procedural understanding, the following diagrams illustrate the safe handling workflow

and emergency response for a spill.

Safe Handling Workflow for 4-Bromophenetole

Preparation & Use

Logistics

Assemble Equipment
in Fume Hood

Don Appropriate
PPE

Handle/Dispense
Chemical

Use in
Experiment

Decontaminate
Work Area & Glassware

Collect Waste in
Labeled Container

Receive &
Inspect Container

Store in Cool,
Dry, Ventilated Area

Dispose via Approved
Waste Service

Click to download full resolution via product page

Caption: A logical workflow for the safe management of 4-Bromophenetole in a lab setting.
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Emergency Response Protocol for 4-Bromophenetole Spill

Spill Detected

Alert Personnel &
Evacuate Immediate Area

Don Spill Response PPE
(Gloves, Goggles, Respirator)

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material
into a Sealed Waste Container

Decontaminate Spill Area
and Equipment

Report Incident to
Safety Officer

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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